2-(Azidomethyl)-5-chloro-1-benzofuran

• Molecular Formula: C9H6ClN3O
• Molecular Weight: 207.61 g/mol
• IUPAC Name: 2-(azidomethyl)-5-chloro-1-benzofuran
• InChI: InChI=1S/C9H6ClN3O/c10-7-1-2-9-6(3-7)4-8(14-9)5-12-13-11/h1-4H,5H2
• InChI Key: OOINXKDRZQIXNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(O2)CN=[N+]=[N-]

Description

2-(Azidomethyl)-5-chloro-1-benzofuran is a useful research compound. Its molecular formula is C9H6ClN3O and its molecular weight is 207.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-2-(chloromethyl)-1-benzofuran (500 mg, 2.49 mmol) in N,N-dimethylformamide (10 ml) was added NaN3 (320 mg, 4.92 mmol) and the contents were stirred overnight at 70° C. The resulting solution was diluted with saturated aqueous sodium bicarbonate (150 ml) and extracted with dichloromethane (3×70 ml). The organic layers were combined, dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The residue was purified by silica gel column chromatography eluting with petroleum ether to afford 2-(azidomethyl)-5-chloro-1-benzofuran as light brown oil (500 mg, 97%). 1H NMR (300 MHz, CDCl3): δ 7.54 (s, 1H), 7.40 (d, J=9.0 Hz, 1H), 7.25 (d, J=9.0 Hz, 1H), 6.66 (s, 1H), 4.50 (s, 2H).